Cholest-5-en-3-ol (3beta)-, (13Z)-13-docosenoate

• CAS No.: 24516-39-0
• Product Name: Cholest-5-en-3-ol (3beta)-, (13Z)-13-docosenoate
• Molecular Formula: C49H86O2
• Molecular Weight: 707.2 g/mol
• IUPAC Name: [(3S,8S,9S,10R,13R,14S,17R)-10,13-dimethyl-17-[(2R)-6-methylheptan-2-yl]-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] (Z)-docos-13-enoate
• Standard InChI: InChI=1S/C49H86O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-29-47(50)51-42-34-36-48(5)41(38-42)30-31-43-45-33-32-44(40(4)28-26-27-39(2)3)49(45,6)37-35-46(43)48/h14-15,30,39-40,42-46H,7-13,16-29,31-38H2,1-6H3/b15-14-/t40-,42+,43+,44-,45+,46+,48+,49-/m1/s1
• Standard InChIKey: SQHUGNAFKZZXOT-QXAJUEOOSA-N
• Isomeric SMILES: CCCCCCCC/C=C\CCCCCCCCCCCC(=O)O[C@H]1CC[C@@]2([C@H]3CC[C@]4([C@H]([C@@H]3CC=C2C1)CC[C@@H]4[C@H](C)CCCC(C)C)C)C
• SMILES: CCCCCCCCC=CCCCCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
• Canonical SMILES: CCCCCCCCC=CCCCCCCCCCCCC(=O)OC1CCC2(C3CCC4(C(C3CC=C2C1)CCC4C(C)CCCC(C)C)C)C
• Description: 22:1 Cholesteryl ester belongs to the class of organic compounds known as cholesteryl esters. Cholesteryl esters are compounds containing an esterified cholestane moiety. Thus, 22:1 cholesteryl ester is considered to be a sterol lipid molecule. 22:1 Cholesteryl ester is a very hydrophobic molecule, practically insoluble (in water), and relatively neutral. 22:1 Cholesteryl ester has been found in human hepatic tissue tissue, and has also been primarily detected in urine. Within the cell, 22:1 cholesteryl ester is primarily located in the membrane (predicted from logP) and cytoplasm.
• PubChem Compound: 16219158
• Last Modified: Nov 11 2021